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Compound of Interest

Compound Name: O-Benzyl-DL-serine

Cat. No.: B1265372 Get Quote

O-Benzyl-DL-serine: A Technical Guide to Safety
and Handling
For Researchers, Scientists, and Drug Development Professionals

O-Benzyl-DL-serine is a derivative of the amino acid serine, widely utilized as a building block

in peptide synthesis and as an intermediate in the development of pharmaceuticals.[1][2][3] Its

unique structure, featuring a benzyl-protected hydroxyl group, allows for selective chemical

reactions, making it a valuable compound in medicinal chemistry and biochemical research.[1]

[3] This guide provides a comprehensive overview of the safety data and handling precautions

for O-Benzyl-DL-serine to ensure its safe use in a laboratory and research environment.

Chemical and Physical Properties
A summary of the key physical and chemical properties of O-Benzyl-DL-serine is presented

below. This data is essential for understanding its behavior under various experimental

conditions.
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Property Value Source(s)

Molecular Formula C₁₀H₁₃NO₃ [1][4][5][6][7]

Molecular Weight 195.21 - 195.22 g/mol [4][5][7]

Appearance
White to off-white

solid/powder/crystal
[1][5][6]

Melting Point 225 °C / 437 °F [5]

Boiling Point
359.1°C at 760mmHg

(Predicted)
[2]

Solubility
Insoluble in water.[5][6] Does

not mix well with water.[8]

Vapor Pressure
Negligible / No information

available
[5][8]

Density 1.217 g/cm³ (Predicted) [2]

CAS Number 5445-44-3 [5][6][7]

Hazard Identification and Classification
According to multiple safety data sheets, O-Benzyl-DL-serine is not classified as a hazardous

substance under OSHA 29 CFR 1910.1200 and Regulation (EC) No 1272/2008.[8][9] However,

some suppliers provide GHS hazard statements indicating potential for mild irritation.

GHS Classification: While most reports indicate it does not meet GHS hazard criteria, some

notifications to the ECHA C&L Inventory include warnings for skin irritation (H315), serious

eye irritation (H319), and respiratory irritation (H335).[4]

Primary Health Effects: The material is not considered harmful by ingestion.[8] Direct eye

contact may cause temporary discomfort, such as tearing or redness.[8] Skin irritation is not

expected based on animal models, but good hygiene practices are recommended.[8] Open

cuts or abraded skin should not be exposed to this material.[8]
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Safe Handling and Personal Protective Equipment
(PPE)
Adherence to proper handling procedures is crucial to minimize exposure and ensure a safe

working environment.

Engineering Controls
Use in a well-ventilated area.[10]

Employ local exhaust ventilation to keep airborne concentrations low, especially when

handling the powder form.[9][10]

Personal Protective Equipment (PPE)
A standard workflow for handling O-Benzyl-DL-serine, including the use of PPE, is outlined

below.
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Preparation

Don Personal Protective Equipment (PPE)

Handling Procedure

Assess Risks

Review SDS

Safety Glasses / Goggles
(EN166 or OSHA 29 CFR 1910.133)

Proceed to PPE

Chemical Resistant Gloves

Lab Coat / Protective Clothing

Respiratory Protection (if dust is generated)

Work in a Ventilated Area

Proceed to Handling

Avoid Dust Formation

Avoid Contact with Skin, Eyes, Clothing

Wash Hands Thoroughly After Handling

Click to download full resolution via product page

Caption: Workflow for Safe Handling of O-Benzyl-DL-serine.
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Eye/Face Protection: Wear chemical splash-resistant safety glasses or goggles.[5][10]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[5]

[8][10]

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator or equivalent.

Hygiene: Do not eat, drink, or smoke when handling.[10] Wash hands thoroughly after use.

[9][10] Change contaminated clothing.

First Aid Measures
In case of exposure, follow these first aid protocols.

Inhalation Skin Contact Eye Contact Ingestion

Exposure Event

Remove to Fresh Air Flush Skin with Running Water (and soap if available) Wash Out Immediately with Water for at Least 15 Minutes Clean Mouth with Water

Keep at Rest in a Comfortable Position

Seek Medical Attention if Discomfort Persists

Remove Contaminated Clothing

Seek Medical Attention in Event of Irritation

Remove Contact Lenses if Present and Easy to Do

Seek Medical Attention if Irritation Continues

Drink Plenty of Water

Do NOT Induce Vomiting

Seek Medical Attention if You Feel Unwell

Click to download full resolution via product page

Caption: First Aid Procedures for O-Benzyl-DL-serine Exposure.
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Inhalation: If dust is inhaled, remove the person to fresh air.[6][8] Encourage the patient to

blow their nose to ensure a clear breathing passage.[8] If irritation or discomfort persists,

seek medical attention.[6][8]

Skin Contact: Flush skin and hair with running water and soap if available.[8] Remove any

contaminated clothing.[10] Seek medical attention if irritation occurs.[8]

Eye Contact: Immediately wash out the eyes with water for at least 15 minutes.[6][10] If

irritation continues, seek medical attention.[8]

Ingestion: Rinse the mouth with water and then drink plenty of water.[6][10] Do not induce

vomiting.[10] First aid is not generally required, but if in doubt or if symptoms occur, contact a

doctor or Poisons Information Center.[6][8]

Fire-Fighting and Accidental Release Measures
Fire-Fighting

Suitable Extinguishing Media: Use water spray, dry chemical powder, carbon dioxide, or

chemical foam.[8][10]

Specific Hazards: The product is considered combustible. Thermal decomposition can lead

to the release of irritating gases and vapors, including carbon oxides and nitrogen oxides.[6]

[10]

Protective Equipment: In the event of a fire, wear a self-contained breathing apparatus

(SCBA) and full protective gear.[5][10]

Accidental Release Measures
The following workflow should be initiated in the event of a spill.
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Spill Detected

Ensure Adequate Ventilation

Wear Full PPE (see section 3.2)

Prevent Further Leak or Spill if Safe

Clean Up Spills Immediately

Minor Spill: Sweep Up or Absorb with Inert Material Major Spill: Clear Area and Move Upwind

Place into Suitable Disposal Container

Prevent Entry into Drains, Waterways, Soil

Dispose of Waste According to Local Regulations

Click to download full resolution via product page

Caption: Emergency Protocol for Accidental Spills.
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Personal Precautions: Ensure the area is well-ventilated.[10] Wear appropriate personal

protective equipment.[10]

Environmental Precautions: Do not let the product enter drains, waterways, or soil.[10]

Containment and Cleanup: For minor spills, clean up immediately.[8] For major spills, clear

the area of personnel and move upwind.[8] Sweep up or absorb the material with an inert

substance and place it into a suitable container for disposal.[6][10] Avoid generating dust.[6]

Storage and Stability
Storage Conditions: Store in original, tightly sealed containers in a cool, dry, and well-

ventilated place.[5][8][10] A recommended storage temperature is between 0 - 8 °C.[1]

Stability: The product is stable under normal conditions.[5][6]

Incompatible Materials: Avoid contact with strong oxidizing agents.[5][8]

Hazardous Reactions: Hazardous polymerization will not occur.[5][8]

Toxicological and Ecological Information
Toxicological Information

Acute Toxicity: No significant acute toxicological data has been identified in literature

searches.[8] The material has not been classified as "harmful by ingestion" due to a lack of

corroborating evidence.[8]

Ecological Information
Ecotoxicity: No specific data is available.[8] It is advised not to empty the product into drains.

[5][6]

Persistence and Degradability: The substance is expected to have high persistence in

water/soil.[8] It is insoluble in water, making it not likely to be mobile in the environment.[5][6]

Bioaccumulation: It may have some potential to bioaccumulate.[6]
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This guide is intended to provide essential safety and handling information for O-Benzyl-DL-
serine. It is imperative for all users to review the full Safety Data Sheet (SDS) from their

specific supplier before use and to be thoroughly trained in laboratory safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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